Cas no 7228-39-9 ((1-carboxycyclooctyl)azanium)

• Product Name: (1-carboxycyclooctyl)azanium
• CAS No: 7228-39-9
• MF: C₉H₁₈NO₂
• MW: 172.24472284317
• CID: 1754310
• PubChem ID: 5244179
• Update Time: 2025-04-21

(1-carboxycyclooctyl)azanium Chemical and Physical Properties

Names and Identifiers

• (1-carboxycyclooctyl)azanium
• 7228-39-9
• DTXSID40412805

• Inchi： 1S/C9H17NO2/c10-9(8(11)12)6-4-2-1-3-5-7-9/h1-7,10H2,(H,11,12)/p+1
• InChI Key： PJSQECUPWDUIBT-UHFFFAOYSA-O
• SMILES： OC(C1(CCCCCCC1)[NH3+])=O

Computed Properties

• Exact Mass: 172.13384
• Monoisotopic Mass: 172.133754
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.8
• Topological Polar Surface Area: 64.9

Experimental Properties

• Boiling Point: 305.7°Cat760mmHg
• Flash Point: 138.7°C
• PSA: 64.94